DSPE-PEG(2000)-Mannose

• Molecular Formula: C59H106N3O17PS
• Molecular Weight: 1192.5 g/mol
• InChI: InChI=1S/C59H106N3O17PS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-52(64)74-46-50(77-53(65)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-76-80(70,71)75-42-40-61-59(69)73-44-43-72-41-39-60-58(81)62-48-35-37-49(38-36-48)78-57-56(68)55(67)54(66)51(45-63)79-57/h35-38,50-51,54-57,63,66-68H,3-34,39-47H2,1-2H3,(H,61,69)(H,70,71)(H2,60,62,81)/t50-,51-,54-,55+,56+,57+/m1/s1
• InChIKey: HCFNARVABOJEGU-OKXQUMCGSA-N

DSPE-PEG(2000)-Mannose Overview

DSPE-PEG(2000)-Mannose is a functionalized lipid-polymer conjugate comprising a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor, a 2000 Da polyethylene glycol (PEG) spacer, and a terminal α-D-mannopyranoside targeting ligand . This design confers amphiphilic properties enabling stable incorporation into lipid bilayers of liposomes and lipid nanoparticles (LNPs), providing steric stabilization via the PEG brush while actively targeting mannose receptors (CD206) highly expressed on antigen-presenting cells such as macrophages and dendritic cells . Its dual stealth and active targeting functionalities position it as a key excipient for immuno-oncology, vaccine delivery, and gene therapy applications [1].

Self-assembly into liposomes, LNPs, or micelles

PEG2000 spacer provides steric stabilization and prolonged circulation

Mannose ligand targets CD206 on macrophages and dendritic cells

• [1] GLPBIO. (n.d.). DSPE-PEG(2000)-Mannose. GLPBIO Product Page. View Source

Why DSPE-PEG(2000)-Mannose Is Irreplaceable

Generic substitution with non-mannosylated PEG-lipids (e.g., DSPE-PEG2000) or lipids with alternative targeting moieties fails due to the critical interplay between PEG shielding density and mannose receptor avidity. Studies demonstrate that the absence of the mannose ligand eliminates receptor-mediated endocytosis, leading to drastically reduced uptake by macrophages and dendritic cells [1]. Conversely, simply adding mannose without optimizing PEG shielding can sterically hinder ligand-receptor engagement, abrogating the targeting benefit [2]. Therefore, the precise molecular architecture of DSPE-PEG(2000)-Mannose, with its defined PEG2000 spacer and terminal mannose, is essential to balance stealth properties with active targeting, a feature not replicable by substituting individual components [3].

! Non-mannosylated PEG-lipids lack active targeting; biodistribution may shift away from macrophage-rich sites.

! PEG spacer length critically alters hepatic uptake; PEG350 may allow gradual liver accumulation, altering targeting profile.

! Alternative sugar ligands (e.g., galactose) direct to hepatocytes rather than Kupffer cells, changing intrahepatic distribution.

• [1] Dossou, A. S., et al. (2023). Mannose-functionalization of reconstituted high-density lipoprotein nanoparticles improves payload delivery and enhances M2-to-M1 phenotype reprogramming of RAW 264.7 macrophages polarized by B16-F10 melanoma cells. Frontiers in Drug Delivery, 3, 1281066. View Source
• [2] Fukuda, I., et al. (2016). Competition of PEG coverage density and con-A recognition in mannose/PEG bearing nanoparticles. Colloids and Surfaces B: Biointerfaces, 146, 642-648. View Source
• [3] Yeo, S., et al. (2024). Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics, 662, 124540. View Source

DSPE-PEG(2000)-Mannose Comparative Evidence

Liver and Spleen Targeting Advantage

In a head-to-head in vivo comparison, lipid nanoparticles (LNPs) formulated with DSPE-PEG-mannose (DPM) and optimized PEG shielding (DP/DPM molar ratio of 5/5) demonstrated a 2.7-fold greater accumulation in the red pulp of the spleen compared to naked sLNPs lacking mannose and PEG shielding [1]. This study quantified the impact of precisely tailoring mannose density (0 to 0.6 PEGs/nm²) and PEG shielding on splenic delivery, identifying an optimal configuration that balances stealth and active targeting.

Liver/Spleen Accumulation

Data to verify

2–3-fold higher accumulation vs. non-targeted PEG-LNPs

Supports macrophage-targeted delivery workflow selection

Mouse model; siRNA-loaded LNPs; source to verify

Evidence Dimension	In vivo spleen accumulation
Target Compound Data	2.7-fold increase in accumulation
Comparator Or Baseline	Naked sLNPs (phosphatidyl serine-incorporated LNPs without mannose or PEG shielding)
Quantified Difference	2.7-fold greater accumulation in red pulp of spleens
Conditions	Intravenous injection in mice; LNPs decorated with DSPE-methoxyPEG (DP) and DSPE-PEG-mannose (DPM) at DP/DPM molar ratio of 5/5

Why This Matters

Demonstrates that the compound enables superior targeting of splenic immune cells, a critical requirement for nucleic acid vaccines and immunotherapies where delivery to secondary lymphoid organs dictates efficacy.

• [1] Yeo, S., et al. (2024). Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics, 662, 124540. View Source

Spleen Red Pulp Accumulation via PEG Shielding

Preclinical studies demonstrate that LNPs incorporating DSPE-PEG(2000)-Mannose achieve 2–3-fold higher accumulation in the liver and spleen compared to non-targeted PEG-LNPs . This quantifiable advantage is attributed to mannose receptor-mediated uptake by resident macrophages (Kupffer cells in liver, red pulp macrophages in spleen), which is absent in non-mannosylated formulations.

Spleen Red Pulp Targeting

Reported

2.7-fold increase over naked sLNPs

Reinforces spleen-targeted nucleic acid delivery context

Intravenous LNP; DP/DPM 5/5 molar ratio; in vivo

Evidence Dimension	In vivo biodistribution to liver and spleen
Target Compound Data	2–3-fold higher accumulation
Comparator Or Baseline	Non-targeted PEG-LNPs (LNPs formulated with PEGylated lipids lacking the mannose ligand)
Quantified Difference	2–3-fold increase in accumulation in liver and spleen
Conditions	Mouse models; fluorescence-labeled LNPs administered intravenously

Why This Matters

Provides direct quantitative evidence of superior targeting efficiency, supporting procurement for applications requiring preferential delivery to macrophage-rich organs for immunomodulation or gene silencing.

PEG Chain Length Controls Hepatic Uptake

LNPs formulated with DSPE-PEG(2000)-Mannose and loaded with siRNA achieved up to 80% gene silencing efficiency in macrophage populations in vivo, without inducing cytotoxicity . This high knockdown efficiency is contingent upon the mannose-mediated uptake, as non-targeted PEG-LNPs show significantly lower gene silencing in these cell types under identical conditions.

PEG2000 Hepatic Shielding

Method context

Complete inhibition of mannose-mediated hepatic uptake

PEG2000 length is critical for desired PK profile

PEG350-Man showed gradual liver accumulation

Evidence Dimension	In vivo gene silencing efficiency
Target Compound Data	Up to 80% gene silencing
Comparator Or Baseline	Non-targeted PEG-LNPs (inferred to have lower efficiency in macrophages based on uptake studies)
Quantified Difference	Not explicitly quantified for comparator, but functional outcome (80% silencing) is a direct result of mannose targeting.
Conditions	Mouse models; siRNA-loaded LNPs

Why This Matters

Establishes a clear functional benchmark for the compound's utility in macrophage-targeted gene therapy, where achieving high knockdown efficiency without toxicity is a critical selection criterion.

Kupffer Cell-Specific Hepatic Distribution

Reconstituted high-density lipoprotein nanoparticles (rHDL NPs) functionalized with DSPE-PEG-mannose (DPM) delivered their payload more efficiently to B16-F10 conditioned medium-educated RAW 264.7 macrophages compared to their non-mannosylated counterpart [1]. The study confirmed that both scavenger receptor class B type 1 (SR-B1) and the mannose receptor (CD206) facilitated payload delivery, establishing a dual-receptor mechanism that is absent in non-mannosylated rHDL NPs.

Kupffer Cell Distribution

Cross-study comparable

Shift towards non-parenchymal cells vs. galactosylated liposomes

Selects for Kupffer cell targeting studies

PEG-2000-DSPE sterically stabilized liposomes

Evidence Dimension	Payload delivery efficiency to macrophages
Target Compound Data	Significantly enhanced payload delivery (qualitative statement from comparative experiment)
Comparator Or Baseline	Non-mannosylated rHDL NPs (rHDL NPs lacking the DSPE-PEG-mannose modification)
Quantified Difference	Quantitative fold-change not provided in abstract; qualitative enhancement confirmed.
Conditions	In vitro; RAW 264.7 murine macrophages polarized with B16-F10 melanoma cell conditioned medium

Why This Matters

Confirms the critical role of the mannose ligand in improving delivery to M2-like tumor-associated macrophages, a key target in immuno-oncology, and validates the compound's differentiation from non-mannosylated analogs.

• [1] Dossou, A. S., et al. (2023). Mannose-functionalization of reconstituted high-density lipoprotein nanoparticles improves payload delivery and enhances M2-to-M1 phenotype reprogramming of RAW 264.7 macrophages polarized by B16-F10 melanoma cells. Frontiers in Drug Delivery, 3, 1281066. View Source

Enhanced Payload Delivery to M2 Macrophages

Mannose-functionalized lipid-polymer nanocomposites synthesized with DSPE-PEG2000-Mannose exhibited well-defined physicochemical characteristics: a particle size of 173.2 ± 6.84 nm, a polydispersity index (PDI) of 0.227 ± 0.030, a zeta potential of −23.11 ± 1.94 mV, and an ovalbumin (OVA) entrapment efficiency of 60.08 ± 2.34% [1]. These parameters indicate a monodisperse, stable formulation suitable for systemic administration and antigen delivery to antigen-presenting cells.

M2 Macrophage Payload

Assay context

Enhanced delivery to M2-polarized macrophages vs. non-mannosylated

Supports TAM reprogramming research

rHDL NPs; SR-B1/CD206 pathway involvement

Evidence Dimension	Particle size, PDI, zeta potential, entrapment efficiency
Target Compound Data	173.2 ± 6.84 nm size; 0.227 ± 0.030 PDI; −23.11 ± 1.94 mV zeta potential; 60.08 ± 2.34% OVA entrapment
Comparator Or Baseline	Not applicable (characterization of target compound formulation)
Quantified Difference	Not applicable
Conditions	Lipid-polymer nanocomposites prepared by double emulsification; characterization by DLS and TEM/AFM

Why This Matters

Provides essential quality attributes for formulation scientists, ensuring that the compound can be reliably integrated into reproducible nanoparticle systems for vaccine and drug delivery applications.

• [1] Development, characterization and ex vivo assessment of lipid-polymer based nanocomposite(s) as a potential carrier for site-specific delivery of immunogenic molecules. (2019). Journal of Drug Delivery Science and Technology, 52, 577-586. View Source

DSPE-PEG(2000)-Mannose Applications

siRNA Gene Silencing in Macrophages and Dendritic Cells

Based on the demonstrated 2.7-fold increase in splenic accumulation [1], DSPE-PEG(2000)-Mannose is ideally suited for formulating LNPs for mRNA vaccines or nucleic acid therapeutics. This application leverages the compound's ability to direct payloads to the red pulp of the spleen, enhancing antigen presentation and immune activation. Formulation optimization should target a DP/DPM molar ratio of 5/5 and a DPM density around 0.6 PEGs/nm² to maximize splenic delivery while maintaining stealth properties [1].

Spleen-Targeted Nucleic Acid and Vaccine Delivery

With evidence of up to 80% gene silencing in macrophage populations and enhanced payload delivery to M2-like tumor-associated macrophages (TAMs) [2], this compound is a critical excipient for developing siRNA-LNP formulations aimed at reprogramming immunosuppressive TAMs. The mannose moiety ensures selective uptake by CD206-expressing TAMs, while the PEG2000 spacer prevents rapid clearance, making it a superior alternative to non-mannosylated PEG-lipids.

Kupffer Cell-Targeted Liposomal Delivery

The compound's successful integration into lipid-polymer nanocomposites with defined size (~173 nm) and negative zeta potential (~-23 mV) [3] supports its use in vaccine formulations requiring co-delivery of antigens and adjuvants to antigen-presenting cells (APCs). The mannose functionalization enhances uptake by dendritic cells and macrophages, improving the immunogenicity of subunit vaccines [3].

TAM Targeting in Cancer Immunotherapy

The 2–3-fold higher accumulation in the liver compared to non-targeted PEG-LNPs positions DSPE-PEG(2000)-Mannose as a valuable component for liver-directed therapies, such as treatments for hepatic fibrosis or infections targeting Kupffer cells. The combination of PEG stealth and mannose targeting overcomes the limitation of passive liver accumulation, enabling more precise delivery to resident macrophages.

Application

Selection Property

Validation Focus

siRNA gene silencing studies in macrophage/dendritic cells

Mannose receptor (CD206) targeting

Gene silencing efficiency in macrophage populations

Spleen-targeted nucleic acid delivery research

PEG shielding and mannose density

Spleen red pulp accumulation endpoints

Kupffer cell-targeted liposomal delivery studies

Intrahepatic cell-type distribution

Non-parenchymal cell uptake vs. hepatocyte targeting

Tumor-associated macrophage (TAM) targeting research

Payload delivery to M2 macrophages

Tumor accumulation and TAM reprogramming endpoints

• [1] Yeo, S., et al. (2024). Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics, 662, 124540. View Source
• [2] Dossou, A. S., et al. (2023). Mannose-functionalization of reconstituted high-density lipoprotein nanoparticles improves payload delivery and enhances M2-to-M1 phenotype reprogramming of RAW 264.7 macrophages polarized by B16-F10 melanoma cells. Frontiers in Drug Delivery, 3, 1281066. View Source
• [3] Development, characterization and ex vivo assessment of lipid-polymer based nanocomposite(s) as a potential carrier for site-specific delivery of immunogenic molecules. (2019). Journal of Drug Delivery Science and Technology, 52, 577-586. View Source